Cas no 2680691-69-2 (benzyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate)

• Product Name: benzyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate
• CAS No: 2680691-69-2
• MF: C₂₁H₁₈N₂O₅
• MW: 378.378025531769
• CID: 5621373
• PubChem ID: 165934940
• Update Time: 2025-06-11

benzyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(4-methylphenoxy)-5-nitrophenyl]carbamate
• 2680691-69-2
• EN300-28301692
• benzyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate

• Inchi： 1S/C21H18N2O5/c1-15-7-9-19(10-8-15)28-20-12-17(11-18(13-20)23(25)26)22-21(24)27-14-16-5-3-2-4-6-16/h2-13H,14H2,1H3,(H,22,24)
• InChI Key： JTLMDHWCZVVHPD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1=CC(=CC(=C1)NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 378.12157168g/mol
• Monoisotopic Mass: 378.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 93.4Ų

Additional information on benzyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate

Introduction to Benzyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate (CAS No. 2680691-69-2)

Benzyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate, with the chemical formula C₁₈H₁₇NO₄, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2680691-69-2, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both nitro and phenoxy groups in its molecular structure contributes to its reactivity and makes it a valuable candidate for further research and development.

The synthesis of Benzyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the nitration of 4-methylphenol, followed by the formation of an intermediate ester. This intermediate is then coupled with benzyl carbamate under controlled conditions to yield the desired product. The precision required in each step underscores the importance of advanced synthetic techniques and analytical methods in ensuring high yield and purity.

In recent years, there has been a growing interest in nitroaromatic compounds due to their diverse biological activities. The nitro group in Benzyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate plays a crucial role in its pharmacological properties. Studies have shown that nitroaromatics can act as intermediates in the synthesis of various therapeutic agents, including anti-inflammatory and anticancer drugs. The phenoxy group, on the other hand, enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

The structural features of Benzyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate also make it a promising candidate for drug discovery. Researchers have been exploring its potential as a lead compound for developing new medications targeting various diseases. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. Such findings are particularly relevant in the context of chronic inflammatory diseases, where effective therapeutic agents are urgently needed.

Advances in computational chemistry have further facilitated the study of Benzyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate. Molecular modeling techniques allow researchers to predict the binding interactions between this compound and biological targets with high accuracy. This approach has been instrumental in optimizing its pharmacokinetic properties and improving its efficacy as a drug candidate. Additionally, high-throughput screening methods have enabled rapid identification of derivatives with enhanced biological activity, accelerating the drug discovery process.

The role of analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography cannot be overstated in characterizing Benzyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate. These tools provide detailed insights into its molecular structure, purity, and interactions with other molecules. Such information is critical for understanding its mechanism of action and for guiding further modifications to improve its therapeutic potential.

In conclusion, Benzyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate (CAS No. 2680691-69-2) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.